molecular formula C11H18N2O3 B5565166 ethyl [2-(4-morpholinyl)-3-butyn-1-yl]carbamate

ethyl [2-(4-morpholinyl)-3-butyn-1-yl]carbamate

Cat. No. B5565166
M. Wt: 226.27 g/mol
InChI Key: CGZSRXYQRLGOKI-UHFFFAOYSA-N
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Description

Ethyl [2-(4-morpholinyl)-3-butyn-1-yl]carbamate, also known as EMBUC, is a chemical compound that belongs to the class of carbamate derivatives. EMBUC is a potent inhibitor of acetylcholinesterase (AChE) and has been extensively studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.

Scientific Research Applications

1. Application in Wittig–SNAr Reactions

Ethyl [2-(4-morpholinyl)-3-butyn-1-yl]carbamate has been utilized in the development of a novel one-pot, three-component Wittig–S_NAr approach. This method is employed to create compounds that serve as intermediates for aurora 2 kinase inhibitors. The process is distinguished by its high stereoselectivity and moderate to high yields, using water as an environmentally benign solvent under metal-free mild reaction conditions (Xu et al., 2015).

2. Role in Preventing Ethyl Carbamate Accumulation in Alcoholic Beverages

Research has focused on methods for reducing ethyl carbamate levels in alcoholic beverages due to its potential carcinogenicity. Various techniques, including physical, chemical, enzymatic, and metabolic engineering technologies, have been explored. These efforts aim to address the challenge of ethyl carbamate in the alcoholic beverages industry (Zhao et al., 2013).

3. Involvement in the Synthesis of Polymers

Ethyl [2-(4-morpholinyl)-3-butyn-1-yl]carbamate has been implicated in the synthesis of polymers. Specifically, it has been used in reactions forming hydride-bridged polymers with a range of bonding modes to aluminum hydride, showcasing its versatility in polymer chemistry (Andrews et al., 1997).

4. Emerging Food and Environmental Toxicant

This compound is also recognized as an emerging toxicant in food and environmental contexts. It has been found in fermented food products and alcoholic beverages, raising concerns about its potential health impacts. Strategies to mitigate its presence in food products have been developed, including physical, chemical, enzymatic, and genetic engineering methods (Gowd et al., 2018).

5. Development of Detection Methods

Significant efforts have been made in developing methods for the detection of ethyl carbamate, including in Chinese rice wine. These methods are crucial for monitoring its presence in various foods and beverages to ensure public health safety (Luo et al., 2017).

properties

IUPAC Name

ethyl N-(2-morpholin-4-ylbut-3-ynyl)carbamate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H18N2O3/c1-3-10(9-12-11(14)16-4-2)13-5-7-15-8-6-13/h1,10H,4-9H2,2H3,(H,12,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGZSRXYQRLGOKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)NCC(C#C)N1CCOCC1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H18N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

226.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl N-(2-morpholin-4-ylbut-3-ynyl)carbamate

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